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Compound of Interest

2-Hydroxyquinoline-3-carboxylic
Compound Name: o
aci

Cat. No.: B189343

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of 2-Hydroxyquinoline-3-carboxylic acid, ensuring the
safety of laboratory personnel and environmental compliance. Researchers, scientists, and
drug development professionals must adhere to these procedural guidelines.

Immediate Safety and Handling

Before initiating any disposal procedures, it is critical to handle 2-Hydroxyquinoline-3-
carboxylic acid with appropriate personal protective equipment (PPE) to mitigate risks of
exposure. This compound is classified as a hazardous substance.

Personal Protective Equipment (PPE) Requirements:
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Equipment Specification Purpose
) Chemical-resistant gloves To prevent skin contact.[1][2]
Hand Protection o
(e.g., Nitrile or Neoprene). [3]
] Chemical safety goggles To protect eyes from splashes
Eye Protection _
and/or a face shield. or dust.[1][2][3]

To protect skin and clothing

Body Protection Laboratory coat. o
from contamination.[1][2][3]

Use in a well-ventilated area, o )
To avoid inhalation of dust.[2]

[3]

Respiratory Protection preferably a chemical fume
hood.

Primary Disposal Protocol: Hazardous Waste
Collection

The universally recommended and safest method for the disposal of 2-Hydroxyquinoline-3-
carboxylic acid is through a licensed hazardous waste disposal service.[2][4][5] Do not
dispose of this chemical down the drain or in regular trash.

Step-by-Step Procedure:

+ Containerize Waste: Collect solid 2-Hydroxyquinoline-3-carboxylic acid waste, including
any contaminated materials (e.g., weighing paper, gloves, wipes), in a designated, properly
labeled, and sealed container.[2][4]

» Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: "2-Hydroxyquinoline-3-carboxylic acid".

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area,
segregated from incompatible materials.

» Arrange for Pickup: Contact your institution's Environmental Health & Safety (EHS)
department or a certified hazardous waste disposal company to arrange for collection.
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Spill Management

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination:

immediate area.

Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is large, evacuate the

o Don PPE: Wear the appropriate personal protective equipment as detailed in the table

above.

o Containment: For solid spills, carefully sweep up the material to avoid generating dust.[2]

o Collection: Place the swept-up material and any contaminated cleaning supplies into a

suitable, sealed container for disposal as hazardous waste.[2]

o Decontamination: Clean the spill area thoroughly.

Hazard and Physical Property Summary

The following table summarizes key quantitative data for 2-Hydroxyquinoline-3-carboxylic

acid, underscoring the need for careful handling and disposal.

Property Value

Physical State Solid
Appearance Light yellow
Melting Point 300 °C /572 °F[1]

GHS Classification

Acute Toxicity 4 (Oral, Dermal, Inhalation); Skin
Irritant 2; Eye Irritant 2; Specific Target Organ
Toxicity - Single Exposure 3 (Respiratory

system)[1]
Signal Word Warning[1]
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Experimental Protocol: Neutralization of Acidic
Organic Waste

Disclaimer: This is a general procedure for the neutralization of acidic organic waste. Due to
the hazardous nature and complex structure of quinoline compounds, this procedure for 2-
Hydroxyquinoline-3-carboxylic acid should only be considered for very small quantities and
with prior approval from your institution's EHS department. The primary recommended disposal
method remains collection by a licensed hazardous waste service.

Objective: To neutralize small quantities of acidic waste to a pH range of 6.0-8.0, rendering it
less hazardous for subsequent disposal as determined by local regulations.

Materials:

Waste 2-Hydroxyquinoline-3-carboxylic acid (in solution)

Sodium bicarbonate (NaHCOs) or a 5-10% solution of sodium carbonate (Na2CQOs)

Large beaker or container

Stir bar and stir plate

pH paper or a calibrated pH meter

Appropriate PPE (fume hood, gloves, goggles, lab coat)
Procedure:

e Work in a Fume Hood: Perform all steps in a certified chemical fume hood to ensure
adequate ventilation.

 Dilution: Slowly add the acidic solution to a large volume of cold water (a 1:10 ratio of acid
solution to water is a general guideline). Always add acid to water, never the other way
around.

o Neutralization: While continuously stirring the diluted solution, slowly add small amounts of
sodium bicarbonate or sodium carbonate solution. Be cautious as this will generate carbon
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dioxide gas and may cause foaming.[1]

e Monitor pH: Periodically check the pH of the solution using pH paper or a pH meter.
Continue adding the basic solution incrementally until the pH is within a neutral range
(typically 6.0-8.0), or as specified by your local wastewater regulations.[1]

e Final Disposal: Once neutralized, the final disposal of the solution must be in accordance
with local regulations. For solutions containing hazardous compounds like this, collection for
disposal by a hazardous waste service is still the most prudent course of action. Drain
disposal is generally not recommended without explicit EHS approval.

Disposal Workflow Diagram
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Disposal Decision Workflow for 2-Hydroxyquinoline-3-carboxylic Acid

Waste Generated:
2-Hydroxyquinoline-3-carboxylic acid
(solid or in solution)

Is this a small quantity (<1g) and has
neutralization been approved by EHS?

No (Recommended Path) Yes

Experimental Protocol:
Perform neutralization under
a fume hood with weak base.

Primary Method:
Collect in a labeled, sealed
hazardous waste container.

Monitor pH to 6.0 - 8.0

Collect neutralized solution in a
labeled hazardous waste container.

Contact EHS or licensed
waste disposal company for pickup.

Click to download full resolution via product page

Caption: Disposal decision workflow for 2-Hydroxyquinoline-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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